N-{[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]methyl}ethanamine hydrochloride

• IUPAC Name: N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C12H15N3O.ClH/c1-3-13-8-11-14-12(15-16-11)10-6-4-9(2)5-7-10;/h4-7,13H,3,8H2,1-2H3;1H
• InChI Key: PXLXQZCSLQXUCB-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=NC(=NO1)C2=CC=C(C=C2)C.Cl
• Molecular Formula: C12H16ClN3O
• DSSTOX Substance ID: DTXSID70424214
• Molecular Weight: 253.73 g/mol
• CAS RN: 890324-84-2

Description

N-{[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]methyl}ethanamine hydrochloride, also known as MOE, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MOE is a synthetic compound that can be used in various research studies to investigate its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

The research on N-{[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]methyl}ethanamine hydrochloride contributes to the broader field of organic synthesis and chemical analysis. A study detailed the reaction mechanisms involved in producing N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, showcasing the ring-fission and C–C bond cleavage reactions that lead to various compounds. This work is pivotal in understanding the structural and chemical properties of compounds related to N-{[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]methyl}ethanamine hydrochloride, offering insights into their potential applications in medicinal chemistry and material science (Jäger, Laggner, Mereiter, & Holzer, 2002).

Sensing Applications

Another aspect of scientific research involving related oxadiazole compounds is their application in sensing technologies. A study on selective and colorimetric fluoride chemosensors that contain phenol hydroxyl and 1,3,4-oxadiazole groups highlighted the potential of these compounds in environmental monitoring and safety. The compounds showed distinct optical shifts and color changes upon interaction with fluoride ions, indicating their usefulness as sensitive and selective sensors for detecting hazardous substances (Ma, Li, Zong, Men, & Xing, 2013).

Anticancer and Antimicrobial Research

Research on derivatives of 1,2,4-oxadiazoles, including those structurally related to N-{[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]methyl}ethanamine hydrochloride, has also explored their potential in anticancer and antimicrobial applications. Novel semicarbazones based on 1,3,4-oxadiazoles were synthesized and evaluated for their anticonvulsant activities, providing a foundation for developing new therapeutic agents (Rajak, Deshmukh, Veerasamy, Sharma, Mishra, & Kharya, 2010). Additionally, the synthesis and antimicrobial evaluation of new oxadiazoles derived from phenylpropionohydrazides against various bacterial strains underline the importance of these compounds in addressing antibiotic resistance (Fuloria, Singh, Shaharyar, & Ali, 2009).